Cas no 52665-69-7 (Calcimycin)

• Product Name: Calcimycin
• CAS No: 52665-69-7
• MF: C₂₉H₃₇N₃O₆
• MW: 523.620588064194
• MDL: MFCD00151202
• CID: 368383
• PubChem ID: 329752113
• Update Time: 2025-05-19

Calcimycin Chemical and Physical Properties

Names and Identifiers

• 4-Benzoxazolecarboxylicacid,5-(methylamino)-2-[[(2R,3R,6S,8S,9R,11R)-3,9,11-trimethyl-8-[(1S)-1-methyl-2-oxo-2-(1H-pyrrol-2-yl)ethyl]-1,7-dioxaspiro[5.5]undec-2-yl]methyl]-
• Calcium Ionophore A23187
• A23187
• A-23187
• A23187, free acid
• CALCIUM IONOPHORE A23187 FREE ACID
• ionophore A23187
• (free acid),A23187, Mixed Ca
• A23187, Mixed Ca
• Calcimycin A23187
• Calcium bisphosphinate
• Calcium hydrophosphite
• CALCIUM HYPOPHOSPHITE EXTRA PURE,DAC
• CALCIUM HYPOPHOSPHITE TECHNICAL
• CALCIUM PHOSPHINATE
• CALCIUMHYPOPHOSPHITE,PURIFIED
• Ethacrynic acid-d5
• Lime hypophosphite
• Mg salt
• Phosphinicacid,calciumsalt
• Calimycin
• [6S-[6alpha(2S*,3S*),8beta(R*),9beta,11alpha]]-5-(Methylamino)-2-[[3,9,11-trimethyl-8-[1-methyl-2-oxo-2-(1H-pyrrol-2-yl)ethyl]-1,7-dioxaspiro[5,5]undec-2-yl]methyl]-4-benzoxazolecarboxylic acid
• Ionophore A 23187
• Calcimycin
• Calcium ionophore III

• MDL： MFCD00151202
• Inchi： 1S/C29H37N3O6/c1-15-10-11-29(17(3)13-16(2)27(38-29)18(4)26(33)20-7-6-12-31-20)37-22(15)14-23-32-25-21(36-23)9-8-19(30-5)24(25)28(34)35/h6-9,12,15-18,22,27,30-31H,10-11,13-14H2,1-5H3,(H,34,35)/t15-,16-,17-,18-,22-,27+,29+/m1/s1
• InChI Key： HIYAVKIYRIFSCZ-CYEMHPAKSA-N
• SMILES： O1[C@H]([C@@H](C(C2=CC=CN2)=O)C)[C@H](C)C[C@@H](C)[C@@]21CC[C@@H](C)[C@@H](CC1=NC3C(C(=O)O)=C(C=CC=3O1)NC)O2

Computed Properties

• Exact Mass: 523.26800
• Monoisotopic Mass: 523.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• XLogP3: 5.9
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: solid
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-187 ºC
• Boiling Point: 710.325°C at 760 mmHg
• Flash Point: 383.391°C
• Refractive Index: 1.611
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• PSA: 126.68000
• LogP: 5.60280
• Sensitiveness: Sensitive to light
• Merck: 13,1639
• pka: pKa1 6.9 in 90% DMSO
• Specific Rotation: D25 -56° (c = 1 in chloroform)
• Solubility: Not determined

Calcimycin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：8
• RTECS：DM4676000
• Hazardous Material Identification：
• Toxicity：LD50 i.p. in mice: 10 mg/kg (Gale)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Calcimycin

Comprehensive Overview of Calcimycin (CAS No. 52665-69-7): Mechanism, Applications, and Research Insights

Calcimycin, also known as A23187, is a naturally occurring ionophore derived from Streptomyces chartreusensis. Its CAS registry number, 52665-69-7, is frequently searched in scientific databases due to its unique ability to transport divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) across biological membranes. This polyether antibiotic has become a cornerstone tool in cell biology and biochemical research, particularly in studies involving calcium signaling pathways, mitochondrial function, and cellular apoptosis.

Recent interest in Calcimycin has surged due to its role in immunology research, especially in modulating T-cell activation and cytokine production. Researchers increasingly utilize it to investigate inflammatory responses, a hot topic linked to autoimmune diseases and COVID-19-related cytokine storms. Its mechanism—disrupting calcium homeostasis—parallels current explorations into calcium dysregulation in neurodegenerative diseases like Alzheimer’s, making it relevant to drug discovery trends.

From a technical perspective, Calcimycin exhibits fluorescence properties when bound to calcium, enabling its use in live-cell imaging and high-throughput screening. This feature aligns with the growing demand for real-time cellular assays in precision medicine. Notably, its application extends to cancer research, where it helps study calcium-dependent apoptosis in tumor cells—a subject frequently queried in academic search engines.

Despite its research utility, handling Calcimycin requires caution due to its potent bioactivity. It’s often discussed alongside membrane permeability and ion transport techniques, key terms in biophysics forums. Innovations like nanoparticle delivery systems for ionophores have further amplified its scientific visibility, connecting it to nanomedicine advancements.

In summary, Calcimycin (CAS 52665-69-7) remains indispensable for decoding calcium-mediated cellular processes. Its interdisciplinary applications—from immunotherapy to neuroscience—ensure its continued prominence in both literature and laboratory workflows, addressing pressing questions in biomedical research.